Cas no 478067-75-3 (5-Methanesulfonyl-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine)

• Product Name: 5-Methanesulfonyl-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
• CAS No: 478067-75-3
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5717941
• PubChem ID: 1484764
• Update Time: 2023-10-15

5-Methanesulfonyl-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• HMS2858B23
• 5-methanesulfonyl-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
• MLS001166225
• AKOS005101533
• 7N-595S
• 4-(4-methylpiperazin-1-yl)-5-methylsulfonyl-2-phenylpyrimidine
• SMR000549999
• CHEMBL1992111
• 478067-75-3
• Oprea1_039720
• 4-(4-methylpiperazino)-5-(methylsulfonyl)-2-phenylpyrimidine
• 5-Methanesulfonyl-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine

• Inchi： 1S/C16H20N4O2S/c1-19-8-10-20(11-9-19)16-14(23(2,21)22)12-17-15(18-16)13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3
• InChI Key： JZQNRPFMLZZUCF-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=C(C2C=CC=CC=2)N=C1N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų